6-Methoxy-2-(pyridin-2-yl)-1,3-benzothiazole

• CAS No.: 61352-29-2
• Molecular Formula: C13H10N2OS
• Molecular Weight: 242.30 g/mol
• IUPAC Name: 6-methoxy-2-pyridin-2-yl-1,3-benzothiazole
• InChI: InChI=1S/C13H10N2OS/c1-16-9-5-6-10-12(8-9)17-13(15-10)11-4-2-3-7-14-11/h2-8H,1H3
• InChI Key: ZXGJNGIICUWVRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)C3=CC=CC=N3

Description

6-Methoxy-2-(pyridin-2-yl)-1,3-benzothiazole is a useful research compound. Its molecular formula is C13H10N2OS and its molecular weight is 242.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-5-methoxy-benzenethiol, 25 g (0.16 mole) and nicotinic acid, 24.6 g (0.2 mole) is dissolved in 250 cc of CHCl3 containing 160 g of PPE. The mixture is refluxed overnight. The mixture is concentrated to dryness and the residue poured on ice and the pH of the solution is adjusted to 10 using 50% NaOH solution. The precipitate is filtered, washed with water and dried to yield 34.5 g of the title compound.